Cas no 71502-42-6 ((3-Isobutylisoxazol-5-yl)methanol)

• Product Name: (3-Isobutylisoxazol-5-yl)methanol
• CAS No: 71502-42-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD12028405
• CID: 548301
• PubChem ID: 12920234
• Update Time: 2025-11-04

(3-Isobutylisoxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Isobutylisoxazol-5-yl)methanol
• 5-Isoxazolemethanol,3-(2-methylpropyl)-
• 3-Isobutyl-5-hydroxymethylisoxazole
• 3-Isobutyl-5-isoxazolemethanol
• PFZOTJPIMHFDHO-UHFFFAOYSA-N
• AKOS005172454
• 71502-42-6
• CS-0326559
• [3-(2-methylpropyl)-1,2-oxazol-5-yl]methanol
• 5-Isoxazolemethanol,3-(2-methylpropyl)-(9CI)
• SCHEMBL5287165
• LS-03292
• MFCD12028405
• DTXSID80513007

• MDL： MFCD12028405
• Inchi： 1S/C8H13NO2/c1-6(2)3-7-4-8(5-10)11-9-7/h4,6,10H,3,5H2,1-2H3
• InChI Key： PFZOTJPIMHFDHO-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(CC(C)C)=N1

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26
• LogP: 1.36540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles